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Compound of Interest

Compound Name:
(R)-6-Fluorochroman-2-carboxylic

acid

Cat. No.: B594401 Get Quote

An In-depth Technical Guide to (R)-6-Fluorochroman-2-carboxylic acid

This technical guide provides a comprehensive overview of the material safety data, physical

and chemical properties, and synthetic pathways for (R)-6-Fluorochroman-2-carboxylic acid.

It is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Identity and Physical Properties
(R)-6-Fluorochroman-2-carboxylic acid is a chiral organic compound that serves as a key

intermediate in the synthesis of various pharmaceutical compounds.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
(2R)-6-fluoro-3,4-dihydro-2H-chromene-2-

carboxylic acid[1]

CAS Number 129101-37-7[1]

Molecular Formula C₁₀H₉FO₃[1]

Molecular Weight 196.17 g/mol [1]

InChI

InChI=1S/C10H9FO3/c11-7-2-4-8-6(5-7)1-3-

9(14-8)10(12)13/h2,4-5,9H,1,3H2,

(H,12,13)/t9-/m1/s1[1]

Table 2: Physical and Chemical Properties

Property Value Notes

Melting Point 129.2-130.3 °C

For the racemate (6-

Fluorochroman-2-carboxylic

acid)

Boiling Point 358.0 ± 42.0 °C Predicted

Density 1.364 ± 0.06 g/cm³ Predicted

pKa 3.05 ± 0.20 Predicted

Solubility
DMSO (Slightly), Methanol

(Slightly)
For the racemate

Hazard Identification and Safety Information
(R)-6-Fluorochroman-2-carboxylic acid is classified as a hazardous substance. The following

tables summarize its GHS classifications and associated precautionary statements.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation

Table 4: Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash hands thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P317
IF SWALLOWED: Get medical

help.[1]

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.[1]

Storage P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with local

regulations.[1]

Experimental Protocols
While specific experimental protocols used by manufacturers for quality control of (R)-6-
Fluorochroman-2-carboxylic acid are not publicly available, this section describes standard

methodologies for determining the key physical properties listed above. These methods are
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based on internationally recognized guidelines, such as those from the Organisation for an

Economic Co-operation and Development (OECD).[2]

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, the melting point is a sharp, well-defined temperature range.

Methodology: Capillary Method (OECD TG 102)

Sample Preparation: A small amount of the finely powdered, dry substance is packed into a

capillary tube to a height of 2-4 mm.

Apparatus: A melting point apparatus equipped with a heating block or oil bath and a

calibrated thermometer or digital temperature sensor is used.

Heating: The capillary tube is placed in the apparatus, and the temperature is raised at a

steady rate.

Observation: The temperatures at which the substance first begins to melt and when it

becomes completely liquid are recorded. The melting range provides an indication of purity. A

slow heating rate (approx. 1°C/min) is used in the vicinity of the expected melting point to

ensure accuracy.

Sample Preparation Measurement

Start with finely
powdered sample

Pack into
capillary tube

Insert into
apparatus

Heat at a
controlled rate

Observe and record
melting range EndReported Melting Point

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Methodology: Ebulliometer Method (OECD TG 103)

Apparatus: An ebulliometer, a device specifically designed for accurate boiling point

measurements, is used. It consists of a boiling flask, a condenser, and a thermometer or

thermocouple.

Procedure: The substance is placed in the boiling flask. The liquid is heated to a gentle boil,

and the temperature of the vapor-liquid equilibrium is measured.

Pressure Correction: The atmospheric pressure is recorded, and the boiling point is

corrected to standard atmospheric pressure (101.325 kPa) if necessary.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Flask Method (OECD TG 105)

Equilibration: A surplus of the test substance is added to a known volume of the solvent (e.g.,

water) in a flask.

Agitation: The mixture is agitated at a constant temperature for a sufficient period to reach

equilibrium.

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration.

Analysis: The concentration of the substance in the clear, saturated solution is determined by

a suitable analytical method (e.g., chromatography, spectroscopy).

Synthesis Pathway
(R)-6-Fluorochroman-2-carboxylic acid is a key intermediate in the synthesis of

pharmaceuticals such as Nebivolol.[3] A common synthetic route involves the reduction of 6-
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fluoro-4-oxo-4H-1-benzopyran-2-carboxylic acid.

6-Fluoro-4-oxo-4H-1-benzopyran-2-carboxylic acid

Catalytic Hydrogenation

H₂, Pd/C
Glacial Acetic Acid

(rac)-6-Fluorochroman-2-carboxylic acid

Chiral Resolution
(e.g., enzymatic or with chiral amine)

(R)-6-Fluorochroman-2-carboxylic acid

Desired Product

(S)-6-Fluorochroman-2-carboxylic acid

Other Enantiomer

Click to download full resolution via product page

Caption: General Synthesis and Resolution Pathway.
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The synthesis typically starts with a precursor which is then reduced.[4] The resulting racemic

mixture is then resolved to isolate the desired (R)-enantiomer.

Biological Signaling Pathways
As (R)-6-Fluorochroman-2-carboxylic acid is a chemical intermediate, there is no publicly

available information on its direct interaction with biological signaling pathways. Its significance

lies in its use as a building block for pharmacologically active molecules. The biological activity

of the final products synthesized from this intermediate would be the subject of such

investigations.

General Chemical Safety Workflow
A standardized workflow is crucial when handling chemical substances like (R)-6-
Fluorochroman-2-carboxylic acid to ensure personnel and environmental safety.
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Caption: General Workflow for Chemical Safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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